2-(Methoxymethyl)pyrimidin-5-amine
Overview
Description
2-(Methoxymethyl)pyrimidin-5-amine is a chemical compound with the CAS Number: 1247094-82-1 . Its molecular weight is 139.16 . The IUPAC name for this compound is 2-(methoxymethyl)-5-pyrimidinamine . The physical form of this compound is a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H9N3O/c1-10-4-6-8-2-5(7)3-9-6/h2-3H,4,7H2,1H3 . This code provides a specific textual representation of the compound’s molecular structure.Mechanism of Action
Target of Action
Pyrimidines, in general, are known to interact with various vital inflammatory mediators such as prostaglandin e2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κb, leukotrienes, and some interleukins .
Mode of Action
It is known that pyrimidines exhibit their anti-inflammatory effects by inhibiting the expression and activities of certain vital inflammatory mediators .
Biochemical Pathways
Given the general anti-inflammatory effects of pyrimidines, it can be inferred that the compound may affect pathways involving the inflammatory mediators mentioned above .
Result of Action
Given the general anti-inflammatory effects of pyrimidines, it can be inferred that the compound may inhibit the expression and activities of certain vital inflammatory mediators, thereby reducing inflammation .
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(Methoxymethyl)pyrimidin-5-amine in lab experiments is its broad spectrum of activity against various microorganisms and cancer cells. However, one of the limitations of using this compound is its potential toxicity, which may require careful handling and monitoring during experiments.
Future Directions
There are several future directions for the research on 2-(Methoxymethyl)pyrimidin-5-amine. One potential direction is the development of new drugs based on this compound for the treatment of bacterial and viral infections. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential targets for drug development. Finally, there is a need for more research on the potential side effects and toxicity of this compound to ensure its safe use in drug development.
Scientific Research Applications
2-(Methoxymethyl)pyrimidin-5-amine has been extensively studied for its potential applications in drug development. It has been shown to exhibit antimicrobial, antiviral, and anticancer properties, making it a promising candidate for the development of new drugs.
Safety and Hazards
The safety information for 2-(Methoxymethyl)pyrimidin-5-amine includes several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards associated with the compound, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) .
properties
IUPAC Name |
2-(methoxymethyl)pyrimidin-5-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O/c1-10-4-6-8-2-5(7)3-9-6/h2-3H,4,7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVEDAWOKIXFICD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=NC=C(C=N1)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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